Cas no 6320-35-0 ( )

• Product Name: &nbsp
• CAS No: 6320-35-0
• MF: C₁₁H₂₄N₂O
• MW: 200.321063041687
• CID: 959191
• PubChem ID: 233347
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[3-methyl-4-(2-methylpropyl)piperazin-1-yl]ethanol
• 2-(4-Isobutyl-3-methyl-piperazino)-aethanol
• 2-(4-isobutyl-3-methyl-piperazino)-ethanol
• AC1L5PUB
• AC1Q7D04
• AG-J-21279
• AR-1D6816
• CTK5B8084
• NSC31828
• DTXSID70283489
• 2-(4-Isobutyl-3-methylpiperazin-1-yl)ethanol
• NSC-31828
• A1-52787
• 6320-35-0
•  

• Inchi： 1S/C11H24N2O/c1-10(2)8-13-5-4-12(6-7-14)9-11(13)3/h10-11,14H,4-9H2,1-3H3
• InChI Key： QPVOCSIHPPBUPU-UHFFFAOYSA-N
• SMILES： OCCN1CCN(CC(C)C)C(C)C1

Computed Properties

• Exact Mass: 200.18900
• Monoisotopic Mass: 200.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• Density: 0.933
• Boiling Point: 291.8°C at 760 mmHg
• Flash Point: 117.6°C
• Refractive Index: 1.468
• PSA: 26.71000
• LogP: 0.51660